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Compound of Interest

Compound Name: (S)-1,2-Butanediol

Cat. No.: B1233174 Get Quote

For Researchers, Scientists, and Drug Development Professionals

(S)-1,2-Butanediol, a chiral molecule of increasing interest in pharmaceutical synthesis and as

a specialty chemical, requires careful handling and a thorough understanding of its safety

profile to ensure the well-being of laboratory and manufacturing personnel. This in-depth

technical guide provides a comprehensive overview of the safety and handling precautions for

(S)-1,2-Butanediol, including available toxicological data, detailed experimental protocols for

safety assessment, and clear visualizations of safety procedures and potential metabolic

pathways.

Toxicological Data
While specific quantitative toxicological data for the (S)-enantiomer of 1,2-Butanediol is not

extensively available in public literature, the data for the racemic mixture of 1,2-Butanediol

provides a basis for its safety assessment. It is generally considered to have low acute toxicity.

[1]

Table 1: Acute Toxicity Data for 1,2-Butanediol (Racemic Mixture)
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Test Species Route Value Reference

LD50 Rat Oral > 2,000 mg/kg

LC50 Rat Inhalation 445.88 mg/l (4 h)

LD50 Rat Oral 16 g/kg [2]

Table 2: Physical and Chemical Properties

Property Value Reference

Appearance
Colorless or slightly yellow

clear liquid
[1]

Boiling Point 55 °C / 0.7 mmHg [1]

Flash Point 10 °C [3]

Density 1.001 g/cm³ [3]

Solubility Miscible with water [4]

Hazard Identification and Personal Protective
Equipment
(S)-1,2-Butanediol is classified as causing serious eye irritation.[3] Appropriate personal

protective equipment (PPE) is essential to minimize exposure and ensure safety.

Table 3: Recommended Personal Protective Equipment
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Protection Type Specification

Eye Protection Chemical safety goggles or face shield.

Hand Protection Chemical-resistant gloves (e.g., nitrile rubber).

Skin and Body Protection
Lab coat, long-sleeved clothing, and closed-toe

shoes.

Respiratory Protection
Use in a well-ventilated area. If vapors or mists

are generated, a respirator may be required.

Handling, Storage, and Spill Procedures
Proper handling and storage are critical to maintaining the integrity of (S)-1,2-Butanediol and

preventing accidents.

Handling: Use in a well-ventilated area. Avoid contact with skin and eyes. Wash hands

thoroughly after handling.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible materials such as strong oxidizing agents.

Spill Response: In the event of a spill, evacuate the area. Wear appropriate PPE. Absorb the

spill with an inert material (e.g., vermiculite, sand) and place it in a suitable, labeled container

for disposal. Ventilate the area and wash the spill site after material pickup is complete.
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Spill Occurs

Evacuate Immediate Area

Assess the Spill
(Size and Nature)

Don Appropriate PPE
(Gloves, Goggles, etc.)

Contain the Spill
(Use absorbents)

Absorb the Spilled Material

Collect Absorbed Material
into a Labeled Container

Decontaminate the Spill Area

Dispose of Waste
(Follow regulations)

Report the Incident

Click to download full resolution via product page

Caption: Workflow for handling a spill of (S)-1,2-Butanediol.
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First Aid Measures
Immediate and appropriate first aid is crucial in the event of exposure.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention.[3]

Skin Contact: Remove contaminated clothing. Wash skin with soap and plenty of water. Get

medical attention if irritation develops or persists.[3]

Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. If breathing

is difficult, give oxygen. Get medical attention.[3]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Get immediate medical attention.[3]

Exposure Route Immediate Action

Medical Attention

Eye Contact Flush with water for 15 min

Skin Contact Wash with soap and water

Inhalation Move to fresh air

Ingestion Rinse mouth, do not induce vomiting

Seek Immediate
Medical Attention

if irritation persists

Click to download full resolution via product page

Caption: First aid measures for exposure to (S)-1,2-Butanediol.

Potential Metabolic Pathway
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The toxicological effects of glycols are often attributed to their metabolites. Glycols are typically

metabolized by alcohol dehydrogenase. While the specific metabolic pathway of (S)-1,2-
Butanediol is not well-documented, a plausible pathway can be inferred from the metabolism

of other glycols, such as ethylene glycol and 1,4-butanediol.[5][6] The metabolism of 1,2-

butanediol likely involves oxidation to the corresponding hydroxy acid and potentially further to

a dicarboxylic acid, which could contribute to metabolic acidosis at high concentrations.

(S)-1,2-Butanediol

Alcohol Dehydrogenase

(S)-2-Hydroxybutanal

Aldehyde Dehydrogenase

(S)-2-Hydroxybutanoic Acid

Further Metabolites
(e.g., enters TCA cycle or other pathways)

Click to download full resolution via product page

Caption: Postulated metabolic pathway of (S)-1,2-Butanediol.

Experimental Protocols for Safety Assessment
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The following are summaries of the OECD guidelines for key toxicological endpoints. These

standardized protocols are essential for the reliable safety assessment of chemicals.

Acute Oral Toxicity - OECD Guidelines 420, 423, and 425
These guidelines provide methods for determining the acute oral toxicity of a substance.

Objective: To determine the LD50 (median lethal dose) and identify potential acute toxic

effects.

Methodology Summary:

Animal Model: Typically rats, of a single sex (usually females).

Dosing: A single dose of the substance is administered by gavage.

Dose Levels:

OECD 420 (Fixed Dose Procedure): Dosing is stepwise at fixed dose levels (5, 50, 300,

2000 mg/kg). The dose for the next animal is adjusted based on the outcome for the

previous animal.

OECD 423 (Acute Toxic Class Method): A stepwise procedure with a small number of

animals per step. The dose for each step is adjusted based on whether mortality is

observed.

OECD 425 (Up-and-Down Procedure): A sequential dosing method where the dose for

each animal is adjusted up or down based on the outcome for the previous animal.

Observation Period: Animals are observed for at least 14 days for signs of toxicity and

mortality.

Endpoint: Determination of the LD50 or classification into a GHS toxicity category.

Skin Irritation/Corrosion - OECD Guideline 439 (In Vitro)
This guideline describes an in vitro procedure using reconstructed human epidermis (RhE)

models to assess skin irritation potential.
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Objective: To identify substances that are irritating to the skin.

Methodology Summary:

Test System: Reconstructed human epidermis models which mimic the properties of the

upper layers of human skin.

Procedure: The test substance is applied topically to the surface of the RhE tissue.

Exposure and Incubation: After a defined exposure period, the substance is rinsed off, and

the tissue is incubated.

Viability Assessment: Cell viability is measured, typically using the MTT assay. A reduction

in cell viability below a certain threshold indicates irritation potential.

Endpoint: Classification as an irritant or non-irritant based on the mean tissue viability.

Acute Eye Irritation/Corrosion - OECD Guideline 405
This guideline details the procedure for assessing the potential of a substance to cause eye

irritation or corrosion.

Objective: To determine the potential for a substance to cause reversible or irreversible eye

damage.

Methodology Summary:

Animal Model: Typically albino rabbits.

Procedure: A single dose of the test substance is applied to the conjunctival sac of one

eye. The other eye serves as a control.

Observation: The eyes are examined at specific intervals (e.g., 1, 24, 48, and 72 hours)

after application.

Scoring: Lesions of the cornea, iris, and conjunctiva are scored to assess the degree of

irritation.
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Endpoint: Classification of the substance based on the severity and reversibility of the eye

lesions observed.

This guide is intended to provide comprehensive safety and handling information for (S)-1,2-
Butanediol. It is crucial for all personnel handling this chemical to be familiar with these

precautions and to have access to the full Safety Data Sheet (SDS) provided by the supplier.

Always prioritize safety in the laboratory and workplace.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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